Cas no 196519-58-1 (Phenol, 4-fluoro-2,5-dimethyl-)

Phenol, 4-fluoro-2,5-dimethyl-, is a fluorinated aromatic compound featuring a phenol core substituted with a fluorine atom at the para position and methyl groups at the 2- and 5-positions. This structural modification enhances its reactivity and selectivity in organic synthesis, particularly in electrophilic aromatic substitution and coupling reactions. The fluorine atom introduces electron-withdrawing effects, improving stability and influencing the compound's electronic properties, while the methyl groups contribute steric hindrance, fine-tuning its reactivity. It serves as a valuable intermediate in pharmaceuticals, agrochemicals, and specialty materials, offering precise control over molecular design. Its high purity and well-defined structure make it suitable for research and industrial applications requiring tailored aromatic building blocks.

Phenol, 4-fluoro-2,5-dimethyl- structure

196519-58-1 structure

Product Name:Phenol, 4-fluoro-2,5-dimethyl-

CAS No:196519-58-1

MF:C₈H₉FO

MW:140.154865980148

CID:3869191

PubChem ID:22627623

Update Time:2025-07-02

Phenol, 4-fluoro-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Phenol, 4-fluoro-2,5-dimethyl-
- 4-Fluoro-2,5-dimethylphenol
- SCHEMBL7724120
- SZAAQEQSQLOKQW-UHFFFAOYSA-N
- DTXSID301309850
- 196519-58-1
- MFCD23111064
- Inchi： 1S/C8H9FO/c1-5-4-8(10)6(2)3-7(5)9/h3-4,10H,1-2H3
- InChI Key： SZAAQEQSQLOKQW-UHFFFAOYSA-N
- SMILES： FC1=CC(C)=C(C=C1C)O

Computed Properties

Exact Mass: 140.064
Monoisotopic Mass: 140.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2A^2
XLogP3: 2.4

Phenol, 4-fluoro-2,5-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010009779-250mg	2,5-Dimethyl-4-fluorophenol	196519-58-1	97%	250mg	$489.60	2023-09-02
Alichem	A010009779-500mg	2,5-Dimethyl-4-fluorophenol	196519-58-1	97%	500mg	$823.15	2023-09-02
Alichem	A010009779-1g	2,5-Dimethyl-4-fluorophenol	196519-58-1	97%	1g	$1519.80	2023-09-02
Apollo Scientific	PC910227-250mg	4-Fluoro-2,5-dimethylphenol	196519-58-1	95%	250mg	£64.00	2025-02-22
Apollo Scientific	PC910227-1g	4-Fluoro-2,5-dimethylphenol	196519-58-1	95%	1g	£152.00	2025-02-22
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD471502-1g	4-Fluoro-2,5-dimethylphenol	196519-58-1	97%	1g	￥2380.0	2023-01-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F955488-100mg	4-Fluoro-2,5-dimethylphenol	196519-58-1	95%	100mg	￥675.00	2023-01-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F955488-250mg	4-Fluoro-2,5-dimethylphenol	196519-58-1	95%	250mg	￥1116.00	2023-01-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	F955488-1g	4-Fluoro-2,5-dimethylphenol	196519-58-1	95%	1g	￥2142.00	2023-01-30
1PlusChem	1P00I41C-250mg	Phenol, 4-fluoro-2,5-dimethyl-	196519-58-1		250mg	$68.00	2024-06-17